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Compound of Interest

3,4-Dimethoxy-2-methylbenzoic
Compound Name: o
aci

Cat. No.: B127076

An In-depth Technical Guide to the Molecular Weight of 3,4-Dimethoxy-2-methylbenzoic Acid

This guide provides a comprehensive analysis of the molecular weight of 3,4-Dimethoxy-2-
methylbenzoic acid, a key synthetic intermediate.[1][2] Intended for researchers, scientists,
and professionals in drug development, this document outlines the theoretical basis for its
molecular weight and details rigorous experimental methodologies for its empirical
determination. The focus is on the causality behind procedural choices and the establishment
of self-validating analytical systems.

Core Molecular Identity

3,4-Dimethoxy-2-methylbenzoic acid is a substituted aromatic carboxylic acid. Its
fundamental properties, crucial for stoichiometric calculations in synthesis, formulation
development, and regulatory documentation, are anchored by its molecular formula and
weight.
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Property Value Source

Molecular Formula C10H1204 [1]

Calculated Molecular Weight 196.20 g/mol

CAS Number 5722-94-1 [1][2]

Synonyms 2-Methyl-veratric acid [1]

Theoretical Molecular Weight Calculation:

The molecular weight is the sum of the atomic masses of its constituent atoms.[3] The
calculation is as follows:

Carbon (C): 10 atoms x 12.011 u=120.11u

Hydrogen (H): 12 atoms x 1.008 u = 12.096 u

Oxygen (O): 4 atoms x 15.999 u = 63.996 u

Total Molecular Weight: 120.11 + 12.096 + 63.996 = 196.202 g/mol

This calculated value serves as the theoretical benchmark against which all experimental
determinations are compared.

Experimental Verification of Molecular Weight

Empirical determination of molecular weight is a critical step for structure confirmation and
purity assessment. Mass spectrometry offers high precision and accuracy, while acid-base
titration provides a functional confirmation of the carboxylic acid group and its corresponding
equivalent weight.

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry is a premier analytical technique for determining the molecular weight of
small molecules with exceptional accuracy, often to within a few parts per million (ppm).[4][5]
The method measures the mass-to-charge ratio (m/z) of ionized molecules, which for singly
charged ions, directly corresponds to the molecular mass.[5][6]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB01495593_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01495593_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01495593.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01495593_EN.htm
https://www.impactanalytical.com/molecular-weight-determination/
https://tigp-scst.chem.sinica.edu.tw/images/2022spring/analytical/0324/ms_applicaiton_part_1_small_molecule_analysis.pdf
https://www.mtoz-biolabs.com/what-are-the-analytical-methods-for-molecular-weight-determination.html
https://www.mtoz-biolabs.com/what-are-the-analytical-methods-for-molecular-weight-determination.html
https://chem.libretexts.org/Workbench/LCDS_Organic_Chemistry_OER_Textbook_-_Todd_Trout/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.02%3A_Mass_Spectrometry_of_Small_Molecules_-_Magnetic-Sector_Instruments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: High-level workflow for mass spectrometry analysis.

Detailed Protocol for HRMS Analysis:

 Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight
(Q-TOF) or Orbitrap instrument, is required to achieve mass accuracy below 5 ppm, which is
sufficient to confirm the molecular formula.[4]

e Sample Preparation:

o Accurately weigh approximately 1 mg of 3,4-Dimethoxy-2-methylbenzoic acid.

o Dissolve in 10 mL of a high-purity solvent (e.g., methanol or acetonitrile) to create a 100
pg/mL stock solution.

o Further dilute the stock solution to a final concentration of 1-10 pug/mL for direct infusion.

« lonization: Electrospray lonization (ESI) is the preferred method. It is a "soft" ionization
technique that minimizes fragmentation, ensuring a strong signal for the molecular ion. Given
the acidic proton, analysis in negative ion mode is optimal, expecting to observe the
deprotonated molecule [M-H]~.

» Calibration: To ensure high mass accuracy, the instrument's m/z scale must be calibrated.[7]
Internal calibration, or the use of a "lock mass,"” where a reference compound of known m/z
is introduced simultaneously with the analyte, is superior as it corrects for instrumental drift in
real-time.[7]

» Data Acquisition: The sample is introduced via direct infusion. The mass spectrum is
acquired over a relevant m/z range (e.g., 50-500 Da).

» Data Analysis & Interpretation:

o

The primary ion of interest will be the [M-H]~ peak. For 3,4-Dimethoxy-2-methylbenzoic
acid (C10H1204), the theoretical exact mass is 196.0736 Da.

o

The expected m/z value for the [M-H]~ ion would be 195.0657.

[¢]

The high-resolution instrument will provide an experimental m/z value (e.g., 195.0655).
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o Mass Accuracy Calculation:
» Mass Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] x 10°

» Aresult under 5 ppm provides strong evidence for the elemental composition.

Molecular Weight Determination by Acid-Base Titration

Titration is a classic quantitative method that can be used to determine the equivalent weight of
an acid.[8][9] For a monoprotic acid like 3,4-Dimethoxy-2-methylbenzoic acid, the equivalent
weight is equal to its molecular weight.[10] This method validates the presence and purity of
the carboxylic acid functional group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127076#molecular-weight-of-3-4-dimethoxy-2-
methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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